Cas no 77227-81-7 (3,5-Dichloro-4-fluorobenzotrifluoride)
3,5-Dichloro-4-fluorobenzotrifluoride is a halogenated aromatic compound featuring a trifluoromethyl group and chloro-fluoro substitutions on the benzene ring. Its unique structure imparts high chemical stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The electron-withdrawing effects of the trifluoromethyl and halogen groups enhance its utility in cross-coupling reactions and nucleophilic substitutions. This compound exhibits strong lipophilicity, which can improve the bioavailability of derived molecules. Its well-defined reactivity profile allows for precise functionalization, enabling the development of specialized fine chemicals. Suitable for controlled industrial applications, it is handled under standard safety protocols for halogenated compounds.
77227-81-7 structure
Product Name:3,5-Dichloro-4-fluorobenzotrifluoride
CAS No:77227-81-7
MF:C7H2Cl2F4
MW:232.990394115448
MDL:MFCD00068183
CID:59878
PubChem ID:24865914
Update Time:2025-10-29
3,5-Dichloro-4-fluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene
- 3,5-DICHLORO-ALPHA,ALPHA,ALPHA-4-TETRAFLUOROTOLUENE
- 3,5-dichloro-4-fluoro-alpha,alpha,alpha-trifluorotoluene
- Benzene, 1,3-dichloro-2-fluoro-5-(trifluoromethyl)-
- 3,5-Dichloro-4-fluorobenzotrifluoride
- 1,3-Dichloro-2-fluoro-5-(trifluoromethyl)-benzene
- 3,5-dichloro-4-fluorobenzotriflouride
- 77227-81-7
- 3,5-dichloro-4-flurobenzotriflouride
- AM62097
- 1,3-bis(chloranyl)-2-fluoranyl-5-(trifluoromethyl)benzene
- DTXSID70227969
- FT-0614540
- 3,5-Dichloro-4-fluorobenzotrifluoride, 98%
- 1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene;1,3-Dichloro-2-fluoro-5-(trifluoromethyl)benzene
- AKOS015888593
- 3,5-dichloro-4-fluoro-benzotrifluoride
- SCHEMBL668872
- AC-4132
- J-503889
- A9779
- MFCD00068183
- InChI=1/C7H2Cl2F4/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2
- A839007
-
- MDL： MFCD00068183
- Inchi： 1S/C7H2Cl2F4/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
- InChI Key： BWQFQKZDLBJZAW-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C(F)(F)F)C=1)Cl)F
- BRN： 6199573
Computed Properties
- Exact Mass: 231.94700
- Monoisotopic Mass: 231.946968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.555 g/mL at 25 °C(lit.)
- Boiling Point: 166-168 °C(lit.)
- Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
- Refractive Index: n20/D 1.462(lit.)
- PSA: 0.00000
- LogP: 4.15130
- Solubility: Not available
3,5-Dichloro-4-fluorobenzotrifluoride Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301,H318
- Warning Statement： P280,P301+P310,P305+P351+P338
- Hazardous Material transportation number：UN 2810 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22-41
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S26;S36
- Risk Phrases：R22; R41
3,5-Dichloro-4-fluorobenzotrifluoride Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3,5-Dichloro-4-fluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D438718-50mg |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D438718-100mg |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D438718-500mg |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YD089-200mg |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 200mg |
￥117.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-YD089-1g |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 1g |
￥270.0 | 2022-07-28 | |
| Apollo Scientific | PC2403-1g |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 1g |
£45.00 | 2025-02-21 | |
| Apollo Scientific | PC2403-5g |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 5g |
£76.00 | 2025-02-21 | |
| Apollo Scientific | PC2403-25g |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 25g |
£230.00 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030888-1g |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 1g |
￥272 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030888-25g |
3,5-Dichloro-4-fluorobenzotrifluoride |
77227-81-7 | 98% | 25g |
￥3642 | 2024-05-21 |
3,5-Dichloro-4-fluorobenzotrifluoride Suppliers
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:77227-81-7)
Order Number:SFD1019
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:77227-81-7)3,5-二氯-4-氟三氟甲苯
Order Number:LE5679061
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
3,5-Dichloro-4-fluorobenzotrifluoride Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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